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Clinical Evidence on Washout Periods

Study / Context
Patient
Population

Washout Practice Reported Outcome / Implication

MOMENTUM
Phase 3 Trial [1]

JAK inhibitor-
experienced,

anemic MF
patients.

Prior JAKi therapy
was allowed;

specific washout not
detailed in results.

Trial demonstrated significant efficacy
(symptom, spleen, transfusion

independence) with momelotinib post
prior JAKi [1].

MOMGEFIN
Real-World
Study [2]

JAKi-exposed (&
JAKi-naïve) MF

patients.

59% of patients did
not have a
washout period for
prior JAK inhibitor.

Anemia responses were achieved
regardless, suggesting no washout is
feasible. Combination with
ESA/danazol may enhance initial

response [2].

MoReLife Real-
World Study [2]

JAKi-exposed MF

patients.

No washout for

previous JAKi
treatment was

required.

Transfusion independence was

achieved in some patients, supporting
the viability of a no-washout strategy
[2].
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JAK Inhibitor Discontinuation Syndrome & Washout
Considerations

A crucial factor to consider when planning a transition is Ruxolitinib Discontinuation Syndrome (RDS).

Abrupt discontinuation of ruxolitinib can trigger a life-threatening cytokine rebound syndrome [3].

Syndrome Characteristics: RDS is characterized by a rapid return of constitutional symptoms,
increased splenomegaly, and can escalate to severe conditions like acute respiratory distress

syndrome and septic shock. Symptoms typically emerge 2 to 21 days after stopping the drug, with
severe cases occurring within 48 hours [3].

Recommended Management: To mitigate RDS risk, a gradual taper of ruxolitinib is recommended
over abrupt cessation [3].

Implication for Washout: The concern with a planned washout period is that it could inadvertently
induce RDS. Therefore, when switching from ruxolitinib to momelotinib, the preferred approach is

often to initiate momelotinib shortly after the last dose of the previous JAK inhibitor, following a
taper if needed, rather than implementing a long washout interval [3].

Proposed Experimental & Clinical Workflow

Based on the available evidence, the following workflow outlines a prudent strategy for transitioning from

another JAK inhibitor (like ruxolitinib) to momelotinib in a clinical or research setting.
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Decision to Switch from
JAKi (e.g., Ruxolitinib) to Momelotinib

Assess Patient/Risk:
- Disease severity

- Platelet count
- Frailty/Comorbidities

Taper previous JAK inhibitor
(e.g., reduce dose by 5-10 mg

daily over ~14 days)

Initiate Momelotinib
(200 mg once daily)

without a washout period

Close Monitoring for 21 Days:
- Constitutional symptoms

- Splenomegaly
- Cytopenias

- Signs of cytokine release

RDS Suspected?

Manage RDS:
- Restart JAKi if possible

- Supportive care
- Corticosteroids

Yes

Patient Stable
Continue Momelotinib Monotherapy

No

Evaluate Anemia Response

Adequate Response
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p
at 3-6 months

Consider Combination Therapy
(e.g., with ESA/Danazol)

Suboptimal Response

Click to download full resolution via product page

Key Technical & Clinical Takeaways

No Washout is Common Practice: The absence of a washout period, as seen in real-world studies,
is a viable and common clinical approach [2].

Tapering Over Washout: Prioritize a taper of the prior JAK inhibitor over instituting a washout period
to mitigate the risk of RDS [3].

Anemia Management: Momelotinib's unique benefit is treating MF-related anemia. For suboptimal
anemia response, combination with an ESA or danazol can be considered, as shown in the

MOMGEFIN study [2].
Safety Monitoring: Be vigilant for momelotinib-associated adverse events, including

thrombocytopenia, diarrhea, dizziness, and peripheral neuropathy, especially during the initial
treatment phase [1] [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Momelotinib washout period prior JAK inhibitors]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b001626#momelotinib-

washout-period-prior-jak-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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